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Abstract

Glabrone, a naturally occurring isoflavonoid primarily isolated from the roots of Glycyrrhiza
species (licorice), has garnered significant interest within the scientific community for its diverse
pharmacological activities. This technical guide provides a detailed overview of the chemical
structure of Glabrone, its physicochemical properties, and its biological functions. It includes a
thorough compilation of its chemical identifiers, experimental data from spectroscopic analyses,
and a summary of its known biological targets and activities. Furthermore, this document
outlines the experimental protocols for the isolation and characterization of Glabrone and
visualizes its implicated signaling pathways, offering a valuable resource for researchers in
natural product chemistry, pharmacology, and drug discovery.

Chemical Identity and Structure

Glabrone is classified as a pyranoisoflavonoid, a subclass of isoflavonoids characterized by a
pyran ring fused to the isoflavone core.[1] Its chemical structure has been elucidated through
various spectroscopic methods.

The definitive chemical structure of Glabrone is presented below:
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Chemical Structure of Glabrone (C20H1605)
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(Dried Glycyrrhiza glabra Roots) General Isolation Workflow for Glabrone
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Glabrone Activation of the PPAR-y Signaling Pathway
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Enflammatory Stimuli (e.qg., LPSD Putative Anti-inflammatory Mechanism of Glabrone via NF-kB Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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